Cas no 2172054-21-4 (Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate)

• Product Name: Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate
• CAS No: 2172054-21-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5566227
• PubChem ID: 165595616
• Update Time: 2025-10-29

Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1633061
• methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate
• 2172054-21-4
• Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-12-7-5-11(14,6-8-12)10(3-4-10)9(13)15-2/h14H,3-8H2,1-2H3
• InChI Key： FXXXXTOTDVJLMK-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(C(=O)OC)CC1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Additional information on Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate

Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate (CAS No. 2172054-21-4): A Comprehensive Overview

Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate (CAS No. 2172054-21-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, has been studied for its potential applications in drug design and molecular interactions. The presence of both hydroxyl and methyl functional groups on a piperidine ring, coupled with a cyclopropane moiety, makes it an intriguing candidate for further exploration.

The chemical structure of Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate is highly versatile, allowing for diverse modifications and functionalizations that can tailor its properties for specific applications. The cyclopropane ring, known for its strain and reactivity, can serve as a scaffold for developing novel bioactive molecules. Additionally, the piperidine ring enhances solubility and bioavailability, making it a favorable component in drug formulations.

In recent years, there has been a surge in research focused on identifying new pharmacophores that can interact with biological targets effectively. Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate has been explored in several preclinical studies due to its potential to modulate various biological pathways. Its unique structural motif suggests that it may have applications in the treatment of neurological disorders, where precise molecular interactions are crucial.

One of the most promising areas of research involving Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop derivatives with enhanced pharmacological properties. For instance, modifications at the hydroxyl group have led to compounds with improved binding affinity to specific receptors, which could lead to more effective therapeutic agents.

The cyclopropane moiety in Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate also contributes to its reactivity, enabling it to participate in various chemical reactions that can be harnessed for drug development. This reactivity has been exploited in the synthesis of protease inhibitors and other enzyme-targeting molecules, which are critical in treating diseases such as cancer and infectious disorders.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate with biological targets with high accuracy. These simulations have provided valuable insights into how this compound interacts with proteins and nucleic acids, guiding the design of more effective derivatives. Such computational approaches are becoming increasingly integral in drug discovery pipelines, streamlining the process from initial screening to final optimization.

The potential applications of Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in materials science and chemical biology. For example, researchers have explored its use as a ligand in metal complexes that exhibit catalytic activity or luminescence properties. These applications highlight the broad utility of this compound across multiple scientific disciplines.

In conclusion, Methyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structure and versatile reactivity make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine and biology.